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An In-depth Technical Guide to the Health and Safety Considerations for Handling Copper

Dichloride Dihydrate

Executive Summary
Copper (II) chloride dihydrate (CuCl₂·2H₂O), also known as cupric chloride dihydrate, is a

chemical compound widely used in various scientific applications, including as a catalyst in

organic synthesis, as a mordant in dyeing and printing, and in electroplating.[1] While a

valuable reagent, it presents significant health and safety hazards that necessitate rigorous

handling protocols, particularly in research and drug development settings. This guide provides

a comprehensive overview of the toxicological data, exposure limits, health effects, and

detailed safety protocols for handling this substance. It is intended to equip researchers,

scientists, and drug development professionals with the critical information required to mitigate

risks and ensure a safe laboratory environment.

Hazard Identification and Classification
Copper dichloride dihydrate is classified as a hazardous substance according to the OSHA

Hazard Communication Standard (29 CFR 1910.1200).[2][3] Its primary classifications are

summarized below:

Acute Toxicity: Harmful if swallowed or in contact with skin (Category 4).[1][4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b084336?utm_src=pdf-interest
https://shop.chemsupply.com.au/documents/9DLL0C53.pdf
http://westliberty.edu/health-and-safety/files/2012/08/Copper-II-Chloride-Dihydrate.pdf
https://www.oxfordlabfinechem.com/msds/(C-03000)%20COPPER%20(II)%20CHLORIDE%20Dihydrate%2099%20AR.pdf
https://shop.chemsupply.com.au/documents/9DLL0C53.pdf
https://www.carlroth.com/medias/SDB-CN82-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTc1NDJ8YXBwbGljYXRpb24vcGRmfGFHUXlMMmhoTlM4NU1qTXpNRGt4TURNMU1UWTJMMU5FUWw5RFRqZ3lYMGRDWDBWT0xuQmtaZ3wwZjBjMTg4ZWQ4MTUxYmNiYzIwMDQ2Njk0NGEzZDA5MGQwNjhjZTE5MGNhMGJkYzNiMTBhNWJiNWQ2ZDU2MGY0
https://www.flinnsci.com/sds_281.05-copperii-chloride-dihydrate/sds_281.05/
https://archpdfs.lps.org/Chemicals/Copper%20(II)%20Chloride%20Dihydrate.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/120530-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Corrosion/Irritation: Causes skin irritation (Category 2) and in some classifications,

severe skin burns (Category 1).[1][4][5][6][7]

Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][3][4][6][7]

Aquatic Hazard: Very toxic to aquatic life, with long-lasting effects.[1][4][7][8]

Corrosive to Metals: May be corrosive to metals, such as aluminum.[1][4][8]

Toxicological Data
Understanding the quantitative toxicological data is crucial for risk assessment. The primary

acute toxicity value is the median lethal dose (LD50), which represents the dose required to be

fatal to 50% of a tested population.

Parameter Species Route Value References

LD50 Rat Oral 584 mg/kg [2]

LD50 Rat Oral 336 mg/kg [5]

ATE (Acute

Toxicity

Estimate)

Human Oral 500 mg/kg [9]

ATE (Acute

Toxicity

Estimate)

Human Dermal 1,224 mg/kg [4]

Occupational Exposure Limits (OELs)
To protect laboratory personnel from airborne contaminants, several regulatory bodies have

established occupational exposure limits for copper dusts and mists. These limits apply to

copper compounds, including copper dichloride dihydrate.[10][11]
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Organization Limit Value (as Cu) Notes References

OSHA

Permissible

Exposure Limit

(PEL)

1 mg/m³

8-hour Time-

Weighted

Average (TWA)

[10][11]

ACGIH
Threshold Limit

Value (TLV)
1 mg/m³ 8-hour TWA [11]

NIOSH

Recommended

Exposure Limit

(REL)

1 mg/m³ 10-hour TWA [10][11]

Health Effects and Routes of Exposure
Exposure to copper dichloride dihydrate can occur via inhalation, ingestion, or direct contact

with skin and eyes. The substance is a severe body tissue irritant and can cause significant

damage.[2][3]

Eye Contact: Causes serious eye damage, including redness, tearing, burning, and potential

corneal damage or blindness.[2][3][12] Direct contact can lead to irreversible damage.[12]

Skin Contact: Causes skin irritation, characterized by redness, itching, and blistering.[2][3] It

can be harmful if absorbed through the skin.[1] Prolonged contact may lead to dermatitis.[13]

Inhalation: Inhaling the dust can irritate the mucous membranes and upper respiratory tract.

[1][3] Symptoms include coughing, wheezing, and shortness of breath.[2]

Ingestion: Harmful if swallowed.[5][6] Ingestion may cause a burning pain in the mouth and

esophagus, nausea, vomiting (often with a greenish-blue color), abdominal pain, and

diarrhea.[1][2][13] Systemic copper poisoning can occur if not vomited, potentially leading to

liver and kidney damage, shock, and convulsions.[2][13]

The primary target organs are the respiratory system, liver, kidneys, and skin.[1][2][3][14]
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Figure 1: Routes of Exposure and Target Organ Effects of Copper Dichloride Dihydrate.

Engineering and Administrative Controls
The most effective way to mitigate exposure is through a combination of engineering and

administrative controls, following the principle of the hierarchy of controls.

Engineering Controls: These are the first line of defense.

Ventilation: Use with adequate ventilation to keep airborne concentrations below exposure

limits.[2] A chemical fume hood or other local exhaust ventilation is essential, especially

when handling the powder or creating solutions.[3]

Containment: Use process enclosures for operations that may generate significant dust.[3]
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Administrative Controls:

Safe Work Practices: Avoid creating dust.[4] Do not eat, drink, or smoke in areas where

the chemical is handled.[5][8] Wash hands thoroughly after handling.[2][5]

Training: Ensure all personnel are trained on the hazards and safe handling procedures

for copper dichloride dihydrate.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][2] It is

deliquescent (absorbs moisture from the air) and has a poor shelf life if not stored properly.

[2][5] Store away from incompatible materials like strong oxidizing agents, alkali metals

(potassium, sodium), and aluminum.[1][2][13]

Elimination Remove the hazard

Substitution Replace with a less hazardous substance

Engineering Controls
Fume Hoods
Glove Boxes
Process Enclosures

Administrative Controls
Standard Operating Procedures (SOPs)
Training
Restricted Access

Personal Protective Equipment (PPE)

Goggles / Face Shield
Gloves
Lab Coat
Respirator

Hierarchy of Hazard Controls
(Most Effective to Least Effective)
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Figure 2: The Hierarchy of Controls for Mitigating Chemical Exposure.

Experimental and Safety Protocols
Protocol for Personal Protective Equipment (PPE)
Proper selection and use of PPE are mandatory when handling copper dichloride dihydrate.

Eye and Face Protection:

Wear chemical safety goggles that comply with OSHA regulations.

In situations with a high risk of splashing or dust generation, use a face shield in addition

to goggles.[1]

Skin and Body Protection:

Wear a lab coat or a synthetic apron.[3]

Wear protective gloves. Nitrile rubber gloves are a suitable option.[8][11] Always inspect

gloves for tears or holes before use.

Wash hands thoroughly after removing gloves.

Respiratory Protection:

Respiratory protection is necessary if engineering controls are insufficient or during

emergency situations.[1]

For potential exposures over the OEL, use a MSHA/NIOSH-approved respirator.

For dust-generating operations, a respirator with a high-efficiency particulate (HEPA) filter

(e.g., N95, N100, P100) is required.[10]

A written respiratory protection program that includes training, fit-testing, and medical

evaluation must be in place, as described in OSHA 1910.134.
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Protocol for First Aid Measures
Immediate and appropriate first aid is critical following any exposure. Always seek professional

medical attention after providing first aid.[2]

If Inhaled:

Immediately move the victim to fresh air.[2][3]

If the victim is not breathing, begin artificial respiration.[2][3]

If breathing is difficult, provide oxygen.[3][9]

Seek immediate medical attention.[3]

If on Skin:

Immediately remove all contaminated clothing.[5][9]

Flush the affected skin with large amounts of water for at least 15 minutes.[1][2][3]

Seek medical attention.[9]

If in Eyes:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2][3]

Remove contact lenses if present and easy to do so.[5][9]

Seek immediate medical attention, preferably from an ophthalmologist.[4]

If Swallowed:

Call a poison control center or doctor immediately.[2][5]

Rinse the mouth thoroughly with water.[1][9]

Do NOT induce vomiting.[5][9]
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If the person is conscious, give 1-2 cups of water or milk to drink.[2]

Protocol for Accidental Release (Spill) Response
A prompt and safe response to spills is essential to prevent exposure and environmental

contamination.

Evacuation and Isolation:

Isolate the hazard area and deny entry to all unnecessary personnel.[2]

Ventilation and Control:

Ensure the area is well-ventilated.

Remove all sources of ignition (not a fire hazard, but good practice).[2]

Don PPE:

Wear appropriate PPE as described in section 7.1, including respiratory protection,

goggles, gloves, and protective clothing.[2][3] For large spills, a full suit and self-contained

breathing apparatus (SCBA) may be necessary.[3]

Containment and Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation.[1][5] Use non-

sparking tools.[1]

Alternatively, contain the spill with sand or another inert absorbent material.[2]

Place the spilled material into a sealed, clearly labeled container for disposal.[1][2][5]

Decontamination:

Wash the spill area thoroughly with water after the material has been collected.[2][5]

Prevent contaminated water from entering sewers or waterways.[1][4]

Disposal:
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Dispose of the waste in accordance with all local, regional, and national regulations.[2]

Use a licensed chemical waste disposal firm.[2]

Spill Detected

Isolate Area
Deny Entry to Others

Don Appropriate PPE
(Respirator, Goggles, Gloves, Coat)

Contain Spill
(Use inert absorbent like sand)

Clean Up Spill
(Sweep solid, avoid dust)
Use non-sparking tools

Place in Sealed, Labeled
Waste Container

Decontaminate Spill Area
(Wash with water)

Dispose of Waste via
Licensed Contractor

Spill Response Complete
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Figure 3: Experimental Workflow for Responding to a Copper Dichloride Dihydrate Spill.

Environmental Hazards and Disposal
Copper dichloride dihydrate is very toxic to aquatic life and can cause long-term adverse

effects in the aquatic environment.[1]

Precautions: Do not allow the material to enter sewers, surface water, or ground water.[8][9]

Prevent contamination of soil and water.[1]

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental regulations.[3] Do not mix with other waste. Use a licensed chemical waste

disposal firm for proper disposal.[2]

Conclusion
Copper dichloride dihydrate is a hazardous chemical that demands respect and careful

handling. For researchers, scientists, and drug development professionals, a thorough

understanding of its toxicological properties and strict adherence to safety protocols are

paramount. By implementing robust engineering controls, utilizing appropriate personal

protective equipment, and being prepared for emergencies, the risks associated with handling

this compound can be effectively managed, ensuring the safety of personnel and the protection

of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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